Cas no 13244-57-0 ([1,1'-Biphenyl]-4-amine, 4'-(methylsulfonyl)-)

• Product name: [1,1'-Biphenyl]-4-amine, 4'-(methylsulfonyl)-
• CAS No: 13244-57-0
• MF: C₁₃H₁₃NO₂S
• MW: 247.31282
• CID: 1230937
• PubChem ID: 20100079

[1,1'-Biphenyl]-4-amine, 4'-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-amine, 4'-(methylsulfonyl)-
• SCHEMBL5316043
• ALBB-036750
• 4'-(Methylsulfonyl)-[1,1'-biphenyl]-4-amine
• 13244-57-0
• AKOS004118745
• 4'-(Methylsulfonyl)[1,1'-biphenyl]-4-amine

• MDL： MFCD06802519
• Inchi： InChI=1S/C13H13NO2S/c1-17(15,16)13-8-4-11(5-9-13)10-2-6-12(14)7-3-10/h2-9H,14H2,1H3
• InChI Key： JLBLMOQFRMMTAR-UHFFFAOYSA-N
• SMILES： CS(=O)(=O)C1=CC=C(C=C1)C2=CC=C(C=C2)N

Computed Properties

• Exact Mass: 247.06679
• Monoisotopic Mass: 247.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5Ų
• XLogP3: 1.3

Experimental Properties

• PSA: 60.16